Cas no 104311-67-3 (1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one)
104311-67-3 structure
Product Name:1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one
CAS No:104311-67-3
MF:C10H18O3
MW:186.248123645782
CID:1147813
PubChem ID:13486069
Update Time:2025-04-20
1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one
- DTXSID80541946
- 104311-67-3
-
- Inchi: 1S/C10H18O3/c1-3-4-9(11)5-6-10(2)12-7-8-13-10/h3-8H2,1-2H3
- InChI Key: KCBUJADACPUAIH-UHFFFAOYSA-N
- SMILES: O1CCOC1(C)CCC(CCC)=O
Computed Properties
- Exact Mass: 186.12564
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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